Cas no 1209468-41-6 (2-Fluoro-4-(piperidin-1-yl)pyridine)

• Product Name: 2-Fluoro-4-(piperidin-1-yl)pyridine
• CAS No: 1209468-41-6
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 5735033
• PubChem ID: 101495803
• Update Time: 2025-10-30

2-Fluoro-4-(piperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-piperidinopyridine
• starbld0020518
• 2-fluoro-4-piperidin-1-ylpyridine
• 1209468-41-6
• AKOS040796028
• 2-fluoro-4-(piperidin-1-yl)pyridine
• F1908-2673
• Pyridine, 2-fluoro-4-(1-piperidinyl)-
• 2-Fluoro-4-(piperidin-1-yl)pyridine

• Inchi： 1S/C10H13FN2/c11-10-8-9(4-5-12-10)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2
• InChI Key： GJFKAQMGIXQQPS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)N1CCCCC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 303.6±27.0 °C(Predicted)
• pka: 5.29±0.10(Predicted)

Additional information on 2-Fluoro-4-(piperidin-1-yl)pyridine

Exploring the Potential of 2-Fluoro-4-(Piperidin-1-Yl)Pyridine: A Comprehensive Overview

2-Fluoro-4-(piperidin-1-yl)pyridine, also known by its CAS number 1209468-41-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design and materials science.

The structure of 2-fluoro-4-(piperidin-1-yl)pyridine features a pyridine ring with a fluorine atom at the 2-position and a piperidine group at the 4-position. This combination introduces interesting electronic and steric effects, making it a valuable substrate for further chemical modifications and functionalization. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most promising aspects of this compound is its ability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations, which are essential for constructing complex heterocyclic frameworks. Researchers have demonstrated that 2-fluoro-4-(piperidin-1-yil)pyridine can be efficiently transformed into diverse pyridyl-piperidine conjugates with high yields and excellent regioselectivity. These findings underscore its versatility as a starting material for drug discovery efforts.

In terms of biological activity, recent investigations have revealed that derivatives of 2-fluoro-pyridine exhibit potent inhibitory effects against several kinases, including CDKs (cyclin-dependent kinases) and Aurora kinases, which are key targets in cancer therapy. The incorporation of the piperidine group further enhances the compound's bioavailability and pharmacokinetic properties, making it an attractive candidate for preclinical studies.

Beyond its pharmaceutical applications, CAS No. 1209468-41-6 has also been explored in the context of materials science, particularly in the development of advanced organic semiconductors and optoelectronic materials. The pyridine ring's inherent electron-withdrawing properties, combined with the electron-donating nature of the piperidine group, create a unique balance that can be exploited for designing materials with tailored electronic characteristics.

The synthesis of 2-fluoro-pyridine derivatives has been significantly streamlined in recent years through the use of modern catalytic methods and microwave-assisted techniques. These advancements have not only improved the efficiency of production but also enabled access to previously challenging analogs, further expanding the scope of research into this compound class.

In conclusion, CAS No. 1209468-41-6, or 2-fluoro-pyridine derivative, represents a versatile and multifaceted compound with immense potential across various scientific disciplines. Its role as a building block in drug discovery, combined with its intriguing electronic properties, positions it as a key player in both academic research and industrial applications.